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Introduction

Titanium Tetranitrate, Ti(NOs)a, is a volatile inorganic compound notable for its highly reactive
nature in its anhydrous form. As a member of the transition metal nitrate family, it serves as a
significant precursor in materials science and a versatile reagent in chemical synthesis. This
guide provides a comprehensive overview of the chemical and physical properties of titanium
tetranitrate, with a focus on quantitative data, experimental protocols, and potential applications
relevant to research and drug development.

Core Chemical Properties and Data

Titanium tetranitrate is a white, volatile, and hygroscopic solid.[1][2] In its anhydrous state, it is
a powerful oxidizing agent and can react vigorously with organic compounds.[3] The key
physical and structural properties are summarized in the tables below.

Physical and Chemical Properties
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Property Value Source(s)
Chemical Formula Ti(NO3)a [2]
Molar Mass 295.8866 g/mol [2]
Appearance White volatile solid [2]
Density 2.192 g/cm3 [2]
Melting Point 58.5 °C [3]
Boiling Point Decomposes [3]

N Soluble in nonpolar solvents
Solubility ) [3]
(e.g., CCla); reacts with water

Crystallographic Data

The crystal structure of titanium tetranitrate has been determined by single-crystal X-ray
diffraction. It crystallizes in the monoclinic system with the P21/c space group.[2]

Crystallographic

Value Source(s)
Parameter
Crystal System Monoclinic [2]
Space Group P2i/c [2]

, _ _ a=780A b=1357A c=
Unit Cell Dimensions [2]
10.34 A, B =125.0°

Molecules per Unit Cell (2) 4 [2]

Synthesis and Experimental Protocols

The primary route for the synthesis of anhydrous titanium tetranitrate is the nitration of
titanium(lV) chloride (TiCla) with dinitrogen pentoxide (N205s).[2][3] The hydrated form can be
produced by dissolving titanium compounds in nitric acid; however, the anhydrous form cannot
be obtained by heating the hydrate as it will decompose.[3]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Synthesis of Anhydrous Titanium Tetranitrate

Reaction:
TiCla + 4 N20Os — Ti(NOs)a + 4 CINO2[2]
Experimental Protocol:

o Preparation of Dinitrogen Pentoxide (N20s): Dinitrogen pentoxide can be prepared by the
dehydration of nitric acid (HNOs) with phosphorus pentoxide (P4O10) or by the oxidation of
nitrogen dioxide (NO2z) with ozone.[1][4][5] The synthesis using ozone is often preferred for
obtaining a product free of other nitrogen oxides.[5] The N20s is typically collected in a cold
trap at -78 °C.[5]

 Nitration of Titanium(IV) Chloride:

o In a Schlenk flask or similar apparatus designed for air-sensitive techniques, a solution of
titanium(lV) chloride in a dry, inert solvent such as carbon tetrachloride is prepared and

cooled.

o A solution of dinitrogen pentoxide in the same solvent is added dropwise to the cooled
TiCla solution under an inert atmosphere (e.g., argon or dry nitrogen).

o The reaction mixture is allowed to slowly warm to room temperature.

o The volatile byproducts and solvent are removed under vacuum to yield solid titanium
tetranitrate.

 Purification: The crude titanium tetranitrate can be purified by sublimation under vacuum.
Handling and Storage:

Anhydrous titanium tetranitrate is highly sensitive to moisture and is a strong oxidizer.[3] It
should be handled and stored under an inert, dry atmosphere using Schlenk line or glovebox
techniques.[3] Store in a tightly sealed container in a cool, dry, well-ventilated area away from
combustible materials.[6]

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://en.wikipedia.org/wiki/Titanium(IV)_nitrate
https://www.aakash.ac.in/important-concepts/chemistry/dinitrogen-pentoxide
https://www.turito.com/blog/chemistry/dinitrogen-pentoxide
https://www.irdg.org/ijvs/ijvs-volume-2-edition-1/synthesis-and-raman-spectra-of-dinitrogen-pentoxide
https://www.irdg.org/ijvs/ijvs-volume-2-edition-1/synthesis-and-raman-spectra-of-dinitrogen-pentoxide
https://www.irdg.org/ijvs/ijvs-volume-2-edition-1/synthesis-and-raman-spectra-of-dinitrogen-pentoxide
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://policies.unc.edu/TDClient/2833/Portal/KB/ArticleDet?ID=132016
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactivity and Decomposition

Anhydrous titanium tetranitrate is a highly reactive compound. It is a powerful oxidizing agent
and reacts readily with a variety of organic compounds, including alkanes.[3]

Thermal Decomposition

Upon heating, titanium tetranitrate decomposes to form titanium dioxide (TiO2) and nitrogen
dioxide (NO2).[3]

Overall Reaction:
Ti(NO3)a - TiOz2 + 4 NO2 + O2

While the detailed mechanism with all intermediates is not fully elucidated in the provided
search results, the overall transformation is a key characteristic of this compound and is utilized
in the synthesis of titanium dioxide materials.[7]
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Caption: Thermal Decomposition Pathway of Titanium Tetranitrate.

Applications in Research and Drug Development

While direct applications of titanium tetranitrate in drug formulations are not prevalent due to its
high reactivity, its role as a precursor and catalyst is of interest to the pharmaceutical and
materials science fields.

Precursor for Nanomaterials

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.sciencemadness.org/smwiki/index.php/Titanium_nitrate
https://www.researchgate.net/publication/344308265_Formation_of_TiO2_particles_during_thermal_decomposition_of_TiNO34_TiOF2_and_TiOSO4
https://www.benchchem.com/product/b1173588?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Titanium tetranitrate can be used as a precursor for the synthesis of titanium dioxide (TiOz)
nanoparticles and thin films.[7] TiO2 nanomaterials are extensively studied for applications in
drug delivery due to their biocompatibility, photocatalytic activity, and tunable properties.[8][9]
These nanomaterials can be functionalized to act as carriers for targeted drug delivery,
controlled release, and in photodynamic therapy.[8]

Catalyst in Organic Synthesis

Titanium compounds, in general, are utilized as catalysts in a variety of organic
transformations, including esterification, polymerization, and asymmetric synthesis, which are
fundamental in the production of fine chemicals and pharmaceuticals.[10][11] The Lewis acidic
nature of the titanium center in complexes derived from titanium tetranitrate can facilitate such
reactions.

Signaling Pathways and Experimental Workflows

The synthesis of anhydrous titanium tetranitrate requires careful handling of air- and moisture-
sensitive reagents. The following diagram illustrates a typical experimental workflow for its
synthesis.
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Reagent Preparation

Titanium(1V) Chloride Dinitrogen Pentoxide
(in dry solvent) (in dry solvent)

Combine reagents
at low temperature
under inert atmosphere

Slowly warm
to RT

Work-up and Purification

Remove solvent and
volatiles under vacuum

Purify by sublimation

Anhydrous Ti(NO3)a

Click to download full resolution via product page

Caption: Experimental Workflow for Anhydrous Ti(NOs)4 Synthesis.

Safety and Toxicology

Anhydrous titanium tetranitrate is a strong oxidizing agent and should be handled with care.[3]
It is corrosive and can cause severe skin burns and eye damage.[12] Due to its reactivity with
water, it should be handled in a dry environment.[3]
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The toxicology of titanium tetranitrate is not extensively documented. However, information on
its decomposition product, titanium dioxide, is more readily available. While generally
considered to have low toxicity, there is ongoing discussion regarding the safety of TiO2
nanoparticles, with some studies suggesting potential for genotoxicity at high concentrations.
[13]

Conclusion

Titanium tetranitrate is a highly reactive inorganic compound with well-defined structural and
physical properties. Its synthesis requires careful handling of air-sensitive reagents. While its
direct application in pharmaceuticals is limited by its reactivity, it serves as a valuable precursor
for catalytically active materials and drug delivery systems based on titanium dioxide. Further
research into the controlled reactions and decomposition of titanium tetranitrate may open new
avenues for its application in advanced materials and chemical synthesis relevant to the drug
development industry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC8868518/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8868518/
https://pubs.rsc.org/en/content/articlelanding/2020/cs/d0cs00229a
https://pubs.rsc.org/en/content/articlelanding/2020/cs/d0cs00229a
https://www.alfachemic.com/catalysts/products/titanium-catalysts.html
https://www.echemi.com/produce/pr220804392544-titaniumiv-nitrate-999.html
https://www.alfa-chemistry.com/cas_13860-02-1.htm
https://www.benchchem.com/product/b1173588#chemical-properties-of-titanium-tetranitrate
https://www.benchchem.com/product/b1173588#chemical-properties-of-titanium-tetranitrate
https://www.benchchem.com/product/b1173588#chemical-properties-of-titanium-tetranitrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1173588?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1173588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

